Cas no 769352-54-7 (4-CYCLOPENTADECEN-1-ONE, 4-METHYL-)

• Product Name: 4-CYCLOPENTADECEN-1-ONE, 4-METHYL-
• CAS No: 769352-54-7
• MF: C₁₆H₂₈O
• MW: 236.392925262451
• CID: 3307257
• PubChem ID: 86001788
• Update Time: 2025-04-21

4-CYCLOPENTADECEN-1-ONE, 4-METHYL- Chemical and Physical Properties

Names and Identifiers

• 4-CYCLOPENTADECEN-1-ONE, 4-METHYL-
• 769352-54-7
• DTXSID50892215
• DTXCID701079302
• 4-Methylcyclopentadec-4-en-1-one

• Inchi： 1S/C16H28O/c1-15-11-9-7-5-3-2-4-6-8-10-12-16(17)14-13-15/h11H,2-10,12-14H2,1H3
• InChI Key： JDFPCEKUDUNNRH-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)=CCCCCCCCCCC1

Computed Properties

• Exact Mass: 236.214015512Da
• Monoisotopic Mass: 236.214015512Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1Ų